Cas no 1601-19-0 (1H-Indole-3-aceticacid, 1-benzoyl-5-methoxy-2-methyl-)

• Product name: 1H-Indole-3-aceticacid, 1-benzoyl-5-methoxy-2-methyl-
• CAS No: 1601-19-0
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 144435
• PubChem ID: 4177957

1H-Indole-3-aceticacid, 1-benzoyl-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 1-benzoyl-5-methoxy-2-methyl-
• 1-benzoyl-5-methoxy-2-methyl-1H-Indole-3-acetic acid
• 2-(1-benzoyl-5-methoxy-2-methylindol-3-yl)acetic acid
• 1-Benzoyl-5-methoxy-2-methylindole-3-acetic acid
• Indole-3-aceticacid, 1-benzoyl-5-methoxy-2-methyl- (7CI,8CI)
• UR 2301
• HMS3260E22
• CHEMBL1256943
• Lopac-B-1183
• DTXSID40400323
• SDCCGSBI-0050098.P002
• (1-benzoyl-5-methoxy-2-methyl-1H-indol-3-yl)acetic acid
• CCG-204205
• SCHEMBL1082631
• Lopac0_000110
• SR-01000075704
• NCGC00015138-01
• PD015439
• NCGC00093607-02
• B 1183
• 1601-19-0
• (1-Benzoyl-2-methyl-5-methoxy-3-indolyl)acetic acid
• NCGC00015138-03
• FT-0720797
• NCGC00260795-01
• NCGC00015138-02
• NCGC00015138-04
• Tox21_500110
• EU-0100110
• SR-01000075704-1
• NCGC00093607-01
• HHVVFSZNIUHMEJ-UHFFFAOYSA-N
• LP00110

• Inchi： InChI=1S/C19H17NO4/c1-12-15(11-18(21)22)16-10-14(24-2)8-9-17(16)20(12)19(23)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key： HHVVFSZNIUHMEJ-UHFFFAOYSA-N
• SMILES： COC1C=CC2N(C(=C(CC(=O)O)C=2C=1)C)C(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 323.11581
• Monoisotopic Mass: 323.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.53